5-(phenoxymethyl)pyridin-2-amine
Description
Synthesis Analysis
The synthesis of 5-(phenoxymethyl)pyridin-2-amine involves several steps. Pyridine synthesis involves reactions such as the Bohlmann-Rahtz Pyridine Synthesis and Hantzsch Dihydropyridine (Pyridine) Synthesis . The synthesis of pyridine derivatives has been achieved through the application of palladium-catalyzed Suzuki cross-coupling reactions .Molecular Structure Analysis
The molecular formula of 5-(phenoxymethyl)pyridin-2-amine is C12H12N2O . The molecular weight is 200.24 . The structure of this compound includes a pyridine ring, which is a six-membered ring with two nitrogen atoms .Chemical Reactions Analysis
The chemical reactions involving 5-(phenoxymethyl)pyridin-2-amine are complex and varied. For instance, a copper-catalyzed strategy for the synthesis of α-ketoamides via cross-coupling of methyl ketones and pyridin-2-amines has been described . Another study reported the catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters .Physical And Chemical Properties Analysis
5-(phenoxymethyl)pyridin-2-amine is a white to light beige powder. The physical and chemical properties of amines, which 5-(phenoxymethyl)pyridin-2-amine is a type of, include higher boiling points than those of alkanes or ethers of similar molar mass but lower than those of alcohols .Safety and Hazards
The safety data sheet for similar compounds suggests that they can be toxic if swallowed or inhaled, and fatal in contact with skin . They can cause skin irritation and serious eye damage . It’s important to handle these compounds with care, using protective equipment and working in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(phenoxymethyl)pyridin-2-amine involves the reaction of 2-chloro-5-(phenoxymethyl)pyridine with ammonia in the presence of a palladium catalyst.", "Starting Materials": [ "2-chloro-5-(phenoxymethyl)pyridine", "Ammonia", "Palladium catalyst" ], "Reaction": [ "The 2-chloro-5-(phenoxymethyl)pyridine is dissolved in a solvent such as ethanol or methanol.", "Ammonia gas is bubbled through the solution in the presence of a palladium catalyst.", "The reaction mixture is heated to a temperature of around 100-120°C for several hours.", "The resulting product is then isolated and purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
1250208-45-7 |
Molecular Formula |
C12H12N2O |
Molecular Weight |
200.2 |
Purity |
95 |
Origin of Product |
United States |
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